Cas no 1399684-53-7 (2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid)

• Product Name: 2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid
• CAS No: 1399684-53-7
• MF: C₁₁H₉FO₄
• MW: 224.185167074203
• CID: 5189544
• Update Time: 2025-06-14

2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid
• 3-Furancarboxylic acid, 2-(3-fluorophenyl)tetrahydro-5-oxo-

• Inchi： 1S/C11H9FO4/c12-7-3-1-2-6(4-7)10-8(11(14)15)5-9(13)16-10/h1-4,8,10H,5H2,(H,14,15)
• InChI Key： MTCZCJAKJZORIS-UHFFFAOYSA-N
• SMILES： O1C(=O)CC(C(O)=O)C1C1=CC=CC(F)=C1

Additional information on 2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid

Research Brief on 2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS: 1399684-53-7)

The compound 2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS: 1399684-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound belongs to the class of γ-lactone derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Recent studies have explored the synthetic pathways for 2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid, highlighting its efficient production through multi-step organic reactions. One notable approach involves the use of 3-fluorobenzaldehyde as a starting material, followed by a series of transformations including aldol condensation, cyclization, and oxidation. The synthetic route has been optimized to achieve high yields and purity, making the compound more accessible for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, the compound has shown selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, such as the NF-κB pathway, which plays a critical role in immune responses and inflammation. Molecular docking studies have provided insights into the compound's binding interactions with target proteins, supporting its potential as a therapeutic agent. Additionally, the fluorophenyl moiety in the compound's structure has been identified as a key pharmacophore, contributing to its enhanced binding affinity and metabolic stability.

Despite these promising findings, challenges remain in the development of 2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid as a drug candidate. Current research is focused on optimizing its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. Animal studies are also underway to evaluate its efficacy and safety in vivo. The compound's potential applications extend beyond anti-inflammatory therapy, with ongoing studies exploring its utility in treating neurodegenerative diseases and cancer.

In conclusion, 2-(3-Fluoro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS: 1399684-53-7) represents a promising scaffold for drug development, with demonstrated biological activity and a well-characterized synthetic route. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential. This compound exemplifies the intersection of chemical synthesis and biological discovery, offering new opportunities for innovation in medicinal chemistry.